Cas no 6868-73-1 (Cholan-24-oic acid,3,6-dioxo-, (5b)-)

• Product Name: Cholan-24-oic acid,3,6-dioxo-, (5b)-
• CAS No: 6868-73-1
• MF: C₂₄H₃₆O₄
• MW: 388.540247917175
• CID: 512312
• PubChem ID: 93044
• Update Time: 2025-04-19

Cholan-24-oic acid,3,6-dioxo-, (5b)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,6-dioxo-, (5b)-
• 3,6-DIKETOCHOLANIC ACID
• 1,1,2,2-Tetrafluoro-2-(1,2,2-trifluoro-1-(trifluoromethyl)-2-((trifluorovinyl)oxy)ethoxy)ethanesulphonyl fluoride
• 5-trifluoroethoxy-4-trifluoromethyl-3-oxa-1,1,2,2,4,5,5-heptafluorosulfonyl flu
• Ethanesulfonyl fluoride, 2-(1-(difluoro((trifluoroethenyl)oxy)methyl)-1,2,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoro-
• KST-1B9277
• perfluoro(4-methyl-3,6-dioxaoct-7-ene)sulfonyl fluoride
• Perfluoro-[2-(2-fluorosulfonylethoxy)propyl vinyl ether]
• DTXSID50988364
• (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• CHEBI:166706
• Cholan-24-oic acid, 3,6-dioxo-, (5beta)-
• 3,6-Dioxo-5beta-cholan-24-oic Acid
• Q63391952
• 3,6-Diketo-CA
• 6868-73-1
• 3,6-dioxocholan-24-oic acid
• LMST04010134
• (5beta)-3,6-Dioxocholan-24-oic acid
• 3,6-Dioxo-5b-cholan-24-oic acid
• 5beta-Cholanic acid-3,6-dione

• Inchi： 1S/C24H36O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14,16-20H,4-13H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20+,23-,24-/m1/s1
• InChI Key： AWINBLVINXVKTE-FSILYXOFSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]32)[C@@]2(C)CCC(C[C@H]21)=O

Computed Properties

• Exact Mass: 388.26135963g/mol
• Monoisotopic Mass: 388.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.4Ų